Cas no 1872945-66-8 (1-[(4-methoxypyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[(4-methoxypyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1872945-66-8
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• MDL: MFCD31473437
• CID: 5608250
• PubChem ID: 165465489
• Update Time: 2025-08-02

1-[(4-methoxypyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methoxypyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine
• EN300-804897
• 1872945-66-8

• MDL： MFCD31473437
• Inchi： 1S/C9H11N5O/c1-15-8-2-3-11-4-7(8)5-14-6-12-9(10)13-14/h2-4,6H,5H2,1H3,(H2,10,13)
• InChI Key： DLPUIEWOJRTYKO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=CC=1CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 205.09635999g/mol
• Monoisotopic Mass: 205.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.8Ų

Additional information on 1-[(4-methoxypyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine

Introduction to 1-[(4-methoxypyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1872945-66-8)

1-[(4-methoxypyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by the CAS number 1872945-66-8, belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of a 4-methoxypyridin-3-yl moiety in its structure introduces a layer of complexity and functionality, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of 1-[(4-methoxypyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine consists of a central triazole ring substituted with an amine group at the 3-position and a methyl group attached to the 1-position. The 4-methoxypyridinyl substituent at the 3-position of the triazole ring is particularly noteworthy, as it is known to enhance the compound's solubility and bioavailability while also contributing to its pharmacological properties. This structural feature has been extensively studied in recent years, particularly in the context of developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of triazole derivatives due to their ability to interact with various biological targets. The 4-methoxypyridinyl moiety in 1-[(4-methoxypyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine has been shown to exhibit inhibitory effects on several enzymes and receptors involved in inflammatory and infectious diseases. For instance, studies have demonstrated that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, its interaction with certain receptors has been linked to potential anti-viral and anti-bacterial properties.

The synthesis of 1-(4-methoxypyridin-3-ylmethyl)-1H-tetrazolium chloride, a precursor to 1-(4-methoxypyridinylmethyl)-tetrazole, provides insights into the synthetic pathways that can be employed to produce derivatives of this compound. The synthesis typically involves nucleophilic substitution reactions where halogenated pyridine intermediates react with azides under controlled conditions. This approach not only highlights the versatility of pyridine derivatives but also underscores the importance of optimizing reaction conditions to achieve high yields and purity.

One of the most compelling aspects of 1-(4-methoxypyridinylmethyl)-tetrazole is its potential application in medicinal chemistry. Researchers have been exploring its derivatives as scaffolds for developing new drugs targeting various diseases. For example, modifications at the triazole ring or the pyridine substituent have led to compounds with enhanced binding affinity and selectivity for specific biological targets. These modifications are often guided by computational modeling and structure-based drug design approaches, which help predict how changes in the molecular structure will affect its biological activity.

The role of computational chemistry in studying [CAS no:1872945](http://www.cas.org/casno/1872945) cannot be overstated. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the interactions between this compound and biological targets. These studies have not only helped elucidate mechanisms of action but also guided the design of more effective derivatives. For instance, computational studies have revealed that small changes in the orientation or conformation of certain functional groups can significantly impact binding affinity and potency.

Recent research has also highlighted the importance of understanding kinetic stability in drug design. The [CAS no:1872945](http://www.cas.org/casno/1872945) analogs have been found to exhibit varying degrees of stability under different physiological conditions, which can influence their efficacy and bioavailability. By studying these kinetic properties using spectroscopic techniques such as NMR spectroscopy and mass spectrometry, researchers can identify key factors that contribute to stability or degradation pathways. This information is crucial for optimizing drug formulations and improving therapeutic outcomes.

The development of novel synthetic methodologies for triazole derivatives remains an active area of research. Advances in catalytic systems have enabled more efficient and sustainable synthesis routes for compounds like [CAS no:1872945](http://www.cas.org/casno/1872945) analogs. For example, transition-metal-catalyzed cross-coupling reactions have revolutionized the way these compounds are synthesized by providing rapid access to complex molecular architectures with high precision. Such methodologies not only enhance synthetic efficiency but also open doors for exploring new chemical space for drug discovery.

The impact of [CAS no:1872945](http://www.cas.org/casno/1872945) on drug development extends beyond its immediate applications; it serves as a model compound for understanding broader trends in medicinal chemistry. By studying its properties and behavior under various conditions, researchers can gain insights into how different structural features influence biological activity and pharmacokinetic profiles. These insights are invaluable for designing future generations of therapeutic agents that are more effective and better tolerated by patients.

In conclusion,[CAS no:1872945](http://www.cas.org/casno/1872945) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and development. Its unique structural features make it an attractive candidate for further exploration as a lead compound or scaffold for designing novel therapeutic agents targeting various diseases including inflammation-related disorders, cancer, cardiovascular diseases, neurological disorders, among others. As research continues,[CAS no:1872945](http://www.cas.org/casno/1872945) will undoubtedly play an integral role in shaping future directions in medicinal chemistry.